Cas no 1187932-30-4 (4-Bromo-pyridin-3-ylamine Dihydrochloride)

• Product Name: 4-Bromo-pyridin-3-ylamine Dihydrochloride
• CAS No: 1187932-30-4
• MF: C₅H₇BrCl₂N₂
• MW: 245.932478189468
• MDL: MFCD09878925
• CID: 3168038
• PubChem ID: 53407908
• Update Time: 2025-10-23

4-Bromo-pyridin-3-ylamine Dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-Bromopyridin-3-amine dihydrochloride
• 4-BROMO-PYRIDIN-3-YLAMINE DIHYDROCHLORIDE
• C5H5BrN2.2HCl
• 2730AJ
• NE63855
• SB31485
• 1187932-30-4
• CS-0342667
• C5H7BrCl2N2
• 4-bromopyridin-3-amine;dihydrochloride
• 4-Bromopyridin-3-aminedihydrochloride
• 4-Bromo-pyridin-3-ylamine Dihydrochloride

• MDL： MFCD09878925
• Inchi： 1S/C5H5BrN2.2ClH/c6-4-1-2-8-3-5(4)7;;/h1-3H,7H2;2*1H
• InChI Key： VASGIDNQVOGCPY-UHFFFAOYSA-N
• SMILES： BrC1C=CN=CC=1N.Cl.Cl

Computed Properties

• Exact Mass: 243.91697 g/mol
• Monoisotopic Mass: 243.91697 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 76.8
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.9
• Molecular Weight: 245.93

4-Bromo-pyridin-3-ylamine Dihydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Aminopyridines and derivatives

Additional information on 4-Bromo-pyridin-3-ylamine Dihydrochloride

4-Bromo-pyridin-3-ylamine Dihydrochloride (CAS No. 1187932-30-4)

4-Bromo-pyridin-3-ylamine Dihydrochloride, also known by its CAS registry number CAS 1187932-30-4, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is a dihydrochloride salt of 4-bromo-pyridin-3-ylamine, which belongs to the class of pyridine derivatives. Pyridine derivatives have been extensively studied due to their diverse applications in drug discovery, agrochemicals, and materials science.

The structure of 4-Bromo-pyridin-3-ylamine consists of a pyridine ring with a bromine atom at the 4-position and an amino group at the 3-position. The dihydrochloride form indicates that two hydrochloric acid molecules are associated with the compound, forming a stable salt. This compound is typically synthesized through nucleophilic aromatic substitution or other aromatic substitution reactions, depending on the specific starting materials and reaction conditions.

Recent studies have highlighted the potential of pyridine derivatives in various therapeutic areas. For instance, research has shown that certain pyridine-based compounds exhibit potent anti-inflammatory, antitumor, and antimicrobial activities. The presence of bromine in the structure of 4-Bromo-pyridin-3-ylamine Dihydrochloride may enhance its pharmacokinetic properties, such as solubility and bioavailability, making it a promising candidate for drug development.

In terms of synthesis, several methodologies have been explored to prepare 4-Bromo-pyridin-3-ylamine. One common approach involves the bromination of pyridin-3-ylamine using brominating agents such as N-bromosuccinimide (NBS) under specific reaction conditions. The optimization of these conditions is crucial to ensure high yield and purity of the product. Additionally, the dihydrochloride salt form is often preferred for stability and ease of handling during subsequent reactions or formulation processes.

The application of 4-Bromo-pyridin-3-ylamine Dihydrochloride extends beyond pharmaceuticals. It serves as an intermediate in the synthesis of more complex molecules, including those with potential applications in agrochemicals and advanced materials. For example, researchers have reported its use in constructing heterocyclic frameworks that exhibit interesting electronic properties, making them suitable for applications in organic electronics.

From a pharmacological perspective, recent studies have focused on evaluating the bioactivity of pyridine derivatives. In vitro assays have demonstrated that certain analogs of 4-Bromo-pyridin-3-ylamine possess inhibitory effects on key enzymes involved in inflammatory pathways, suggesting their potential as anti-inflammatory agents. Furthermore, preclinical studies have indicated that these compounds may exhibit selective cytotoxicity against cancer cells, making them candidates for anticancer drug development.

The development of novel synthetic routes for preparing CAS 1187932-30-4 has also been an area of active research. Green chemistry approaches, such as catalytic hydrogenation or microwave-assisted synthesis, have been explored to enhance the efficiency and sustainability of production processes. These advancements not only improve yield but also reduce environmental impact, aligning with current trends toward sustainable chemical manufacturing.

In conclusion, 4-Bromo-pyridin-3-ylamine Dihydrochloride, with its unique chemical structure and versatile applications, remains a focal point in contemporary chemical research. Its role as an intermediate in drug discovery and materials science underscores its importance in advancing innovative solutions across multiple disciplines. As research continues to uncover new properties and applications for this compound, it is poised to make significant contributions to both academic and industrial sectors.